Cas no 951952-16-2 (9-cyclopropyl-3-phenyl-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one)

• Product Name: 9-cyclopropyl-3-phenyl-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one
• CAS No: 951952-16-2
• MF: C₂₀H₁₇NO₃
• MW: 319.353885412216
• CID: 5431816
• Update Time: 2025-07-17

9-cyclopropyl-3-phenyl-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one Chemical and Physical Properties

Names and Identifiers

• 9-cyclopropyl-3-phenyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
• 9-cyclopropyl-3-phenyl-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one

• Inchi： 1S/C20H17NO3/c22-20-16(13-4-2-1-3-5-13)10-14-6-9-18-17(19(14)24-20)11-21(12-23-18)15-7-8-15/h1-6,9-10,15H,7-8,11-12H2
• InChI Key： FBIUCUVQYDHCBR-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C=C(C4=CC=CC=C4)C(=O)OC3=C2CN(C2CC2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones

Additional information on 9-cyclopropyl-3-phenyl-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one

Comprehensive Overview of 9-cyclopropyl-3-phenyl-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one (CAS No. 951952-16-2)

9-cyclopropyl-3-phenyl-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one (CAS No. 951952-16-2) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a fused chromene and oxazine core, decorated with a cyclopropyl and phenyl substituent, which contribute to its diverse chemical properties. Researchers are particularly interested in its potential applications as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted drug discovery and bioimaging technologies.

The compound’s CAS No. 951952-16-2 serves as a critical identifier in chemical databases, ensuring precise tracking in high-throughput screening and patent literature. Its IUPAC name reflects the intricate ring system, which combines a benzopyran (chromene) scaffold with a 1,3-oxazine moiety. Such hybrid structures are increasingly explored for their bioisosteric potential, a hot topic in medicinal chemistry to improve drug efficacy and reduce side effects.

Recent studies highlight the role of 9-cyclopropyl-3-phenyl-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one in modulating enzyme activity, particularly in cancer research. The cyclopropyl group enhances metabolic stability, a sought-after feature in small-molecule therapeutics. Meanwhile, the phenyl ring offers π-stacking interactions, relevant to protein-ligand binding studies—a frequent search query among computational chemists.

From a synthetic perspective, this compound exemplifies advancements in multicomponent reactions (MCRs), a trending methodology for green chemistry. Its preparation often involves catalyzed cyclization steps, resonating with industry demands for atom-efficient synthesis. Analytical techniques like HPLC-MS and NMR are essential for characterizing its purity, a common concern for buyers sourcing high-purity reference standards.

Beyond pharmaceuticals, CAS No. 951952-16-2 has potential in organic electronics, where its conjugated system could aid charge transport. This aligns with growing interest in sustainable materials, frequently searched in academic and industrial forums. Safety data sheets (SDS) emphasize its non-hazardous profile, making it suitable for lab-scale experimentation without stringent regulatory hurdles.

In summary, 9-cyclopropyl-3-phenyl-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one represents a versatile scaffold bridging drug development and material science. Its CAS No. 951952-16-2 ensures traceability, while its structural features cater to cutting-edge research needs—from precision medicine to optoelectronic devices. As interdisciplinary collaborations expand, this compound is poised to remain a focal point in innovation.